(Z)-methyl 2-(2-((2-((2-(indolin-1-yl)-2-oxoethyl)thio)acetyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-[2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanylacetyl]imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C23H23N3O5S2/c1-30-16-7-8-18-19(11-16)33-23(26(18)12-22(29)31-2)24-20(27)13-32-14-21(28)25-10-9-15-5-3-4-6-17(15)25/h3-8,11H,9-10,12-14H2,1-2H3
• InChI Key: NHNXARMDMZTPOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=NC(=O)CSCC(=O)N3CCC4=CC=CC=C43)S2)CC(=O)OC
• Molecular Formula: C23H23N3O5S2
• Molecular Weight: 485.6 g/mol
• CAS No.: 851717-00-5

Description

(Z)-methyl 2-(2-((2-((2-(indolin-1-yl)-2-oxoethyl)thio)acetyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C23H23N3O5S2 and its molecular weight is 485.57. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The compound and its derivatives have been investigated for their potential antimicrobial activities. Research indicates that certain synthesized compounds, similar in structure to the queried compound, exhibit notable antimicrobial properties. These findings suggest a promising avenue for the development of new antimicrobial agents, particularly given the structural complexity and uniqueness of these compounds (Basavarajaiah & Mruthyunjayaswamy, 2010), (Basavarajaiah & Mruthyunjayaswamy, 2010).

Potential Anticancer Properties

Novel analogs of the compound have been synthesized and evaluated for their in vitro cytotoxicity against a panel of human tumor cell lines. Certain analogs demonstrated significant growth inhibitory values, suggesting their potential as leads for anticancer drug development. This research highlights the compound's relevance in cancer treatment and the need for further exploration in this direction (Penthala et al., 2010).

Use in Cephalosporin Antibiotics

Derivatives of the compound have been utilized as side-chains in the synthesis of the fourth generation of cephem antibiotics. This application is crucial, considering the widespread use of cephalosporin antibiotics in treating bacterial infections. The synthesis processes explored for these derivatives offer insights into the practical and efficient production of these vital antibiotic components (Tatsuta et al., 1994).

Synthesis and Characterization

The compound has been involved in the synthesis and characterization of various derivatives, further expanding its utility in different chemical reactions and potential applications. These studies provide a fundamental understanding of the compound's chemical behavior, paving the way for its application in more complex chemical processes and pharmaceutical developments (Hassan et al., 2014).